4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-[3-[[4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzoyl]amino]pyridin-4-yl]benzamide

• IUPAC Name: 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-[3-[[4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzoyl]amino]pyridin-4-yl]benzamide
• InChI: InChI=1S/C33H41N5O6S2/c1-22-15-23(2)19-37(18-22)45(41,42)28-9-5-26(6-10-28)32(39)35-30-13-14-34-17-31(30)36-33(40)27-7-11-29(12-8-27)46(43,44)38-20-24(3)16-25(4)21-38/h5-14,17,22-25H,15-16,18-21H2,1-4H3,(H,36,40)(H,34,35,39)
• InChI Key: GANHTJMTGHOHBX-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C=NC=C3)NC(=O)C4=CC=C(C=C4)S(=O)(=O)N5CC(CC(C5)C)C)C
• Molecular Formula: C33H41N5O6S2
• Molecular Weight: 667.8 g/mol

Description

4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-[3-[[4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzoyl]amino]pyridin-4-yl]benzamide is a useful research compound. Its molecular formula is C33H41N5O6S2 and its molecular weight is 667.84. The purity is usually 95%.
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Scientific Research Applications

Material Science Applications

Compounds containing sulfonyl and pyridine groups have been explored for their utility in creating advanced materials. For example, fluorinated polyamides containing pyridine and sulfone moieties have been synthesized, showing excellent solubility, thermal stability, and mechanical properties, suitable for flexible films and electronic applications due to their low dielectric constants and high transparency (Xiao-Ling Liu et al., 2013). Similarly, aromatic polyamides based on ether-sulfone-dicarboxylic acids exhibit high thermal stability and solubility in polar solvents, making them candidates for high-performance engineering plastics (S. Hsiao & P. Huang, 1997).

Pharmacological Research

In the realm of pharmacology, pyridine and sulfone-containing compounds have been studied for various bioactivities. Novel polyimides containing pyridine and oxadiazole moieties have been investigated for their potential in removing heavy metal ions from solutions, which could have implications for environmental cleanup or selective filtration (Y. Mansoori & Mina Ghanbari, 2015). Additionally, sulfonamides and their derivatives have been explored for antimicrobial activities, showcasing the diverse pharmacological applications of sulfonyl-containing compounds (Asmaa M. Fahim & Eman H. I. Ismael, 2021).

Chemical Synthesis

The structural complexity of molecules similar to the queried compound suggests their potential use in synthetic chemistry as intermediates or catalysts. The synthesis of complex heterocyclic systems, such as imidazopyridine and pyrimidinopyridine, from perfluorinated pyridine derivatives, underscores the versatility of pyridine-containing molecules in constructing novel chemical entities with potential applications in drug discovery and materials science (Matthew W. Cartwright et al., 2007).